Cas no 905454-90-2 (1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone)

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone is a halogenated aromatic ketone with a molecular formula of C₈H₆BrFO₂. This compound features a bromo and fluoro substitution on the phenyl ring, along with a hydroxyl group adjacent to the acetyl moiety, enhancing its reactivity in synthetic applications. Its structural properties make it a valuable intermediate in pharmaceutical and agrochemical research, particularly for constructing complex heterocycles or functionalized aromatic systems. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (hydroxyl) groups offers versatile reactivity in electrophilic and nucleophilic transformations. High purity and stability under controlled conditions ensure consistent performance in organic synthesis.

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone structure

905454-90-2 structure

Product Name:1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone

CAS No:905454-90-2

MF:C₈H₆BrFO₂

MW:233.034445285797

MDL:MFCD09743924

CID:2952854

PubChem ID:58424368

Update Time:2025-05-27

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Chemical and Physical Properties

Names and Identifiers

- 2-羟基-4-氟-5-溴苯乙酮
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethanone
- 1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethan-1-one
- 5'-Bromo-4'-fluoro-2'-hydroxyacetophenone
- AMY28104
- 1-(5-Bromo-4-fluoro-2-hydroxy-phenyl)-ethanone
- A928336
- Ethanone, 1-(5-bromo-4-fluoro-2-hydroxyphenyl)-
- Z1483956937
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone (ACI)
- LXEWOXSXBATWKM-UHFFFAOYSA-N
- AKOS023646610
- DB-115869
- AS-37322
- Z1269206113
- CS-0059739
- EN300-114725
- MFCD09743924
- 905454-90-2
- SCHEMBL1228531
- 1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone
- MDL： MFCD09743924
- Inchi： 1S/C8H6BrFO2/c1-4(11)5-2-6(9)7(10)3-8(5)12/h2-3,12H,1H3
- InChI Key： LXEWOXSXBATWKM-UHFFFAOYSA-N
- SMILES： O=C(C)C1C(O)=CC(F)=C(Br)C=1

Computed Properties

Exact Mass: 231.95352g/mol
Monoisotopic Mass: 231.95352g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 37.3

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A013016947-250mg	5'-Bromo-4'-fluoro-2'-hydroxyacetophenone	905454-90-2	97%	250mg	$484.80	2023-08-31
Alichem	A013016947-500mg	5'-Bromo-4'-fluoro-2'-hydroxyacetophenone	905454-90-2	97%	500mg	$831.30	2023-08-31
Alichem	A013016947-1g	5'-Bromo-4'-fluoro-2'-hydroxyacetophenone	905454-90-2	97%	1g	$1564.50	2023-08-31
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	B915208-250mg	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2	95%	250mg	468.00	2021-05-17
Apollo Scientific	PC250103-1g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2		1g	£103.00	2025-02-21
Apollo Scientific	PC250103-5g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2		5g	£355.00	2025-02-21
Apollo Scientific	PC250103-10g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2		10g	£657.00	2025-02-21
eNovation Chemicals LLC	Y1106570-25g	1-(5-bromo-4-fluoro-2-hydroxyphenyl)ethan-1-one	905454-90-2	95%	25g	$1000	2024-07-23
eNovation Chemicals LLC	D769049-1g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2	95%	1g	$190	2023-05-17
eNovation Chemicals LLC	D769049-5g	1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone	905454-90-2	95%	5g	$270	2023-09-04

1-(5-Bromo-4-fluoro-2-hydroxyphenyl)ethanone Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. Aggregated-fluorescent detection of PFAS with a simple chip

Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
3. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
4. Aggregation-induced emission leading to two distinct emissive species in the solid-state structure of high-dipole organic chromophores†

Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
5. An ionic liquid-mesoporous silica blend as a novel adsorbent for the adsorption and recovery of palladium ions, and its applications in continuous flow study and as an industrial catalyst†

Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678

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